Cas no 882305-14-8 (ethyl 2-isobutylthiazole-4-carboxylate)

• Product Name: ethyl 2-isobutylthiazole-4-carboxylate
• CAS No: 882305-14-8
• Molecular Formula: C₁₀H₁₅NO₂S
• Molecular Weight: 213.2966
• MDL: MFCD17018493
• CID: 710328
• PubChem ID: 11608194

ethyl 2-isobutylthiazole-4-carboxylate Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-(2-methylpropyl)-, ethyl ester
• 4-Thiazolecarboxylicacid,2-(2-methylpropyl)-,ethylester(9CI)
• ethyl 2-isobutyl-1,3-thiazole-4-carboxylate
• ethyl 2-isobutylthiazole-4-carboxylate
• SCHEMBL2138607
• DIJHMSPHFZFWJS-UHFFFAOYSA-N
• Ethyl 2-(2-methylpropyl)-1,3-thiazole-4-carboxylate
• 4-Thiazolecarboxylic acid, 2-(2-methylpropyl)-, ethyl ester
• DB-108755
• Ethyl2-isobutylthiazole-4-carboxylate
• 882305-14-8
• AS-40937
• AKOS017459672
• MFCD17018493

• MDL： MFCD17018493
• InChIKey： DIJHMSPHFZFWJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO2S/c1-4-13-10(12)8-6-14-9(11-8)5-7(2)3/h6-7H,4-5H2,1-3H3
• SMILES： CCOC(=O)C1=CSC(=N1)CC(C)C

Computed Properties

• Exact Mass: 213.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 213.08234989g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• LogP: 2.51830
• PSA: 67.43000